Cas no 681857-82-9 (Benzoic acid, 3,5-bis(dodecyloxy)-4-hydroxy-)
681857-82-9 structure
Product Name:Benzoic acid, 3,5-bis(dodecyloxy)-4-hydroxy-
CAS No:681857-82-9
MF:C31H54O5
MW:506.757470607758
CID:1726005
Update Time:2024-11-27
Benzoic acid, 3,5-bis(dodecyloxy)-4-hydroxy- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3,5-bis(dodecyloxy)-4-hydroxy-
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- Inchi: 1S/C31H54O5/c1-3-5-7-9-11-13-15-17-19-21-23-35-28-25-27(31(33)34)26-29(30(28)32)36-24-22-20-18-16-14-12-10-8-6-4-2/h25-26,32H,3-24H2,1-2H3,(H,33,34)
- InChI Key: BHTGPBODVGELPH-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC(OCCCCCCCCCCCC)=C(O)C(OCCCCCCCCCCCC)=C1
Computed Properties
- Exact Mass: 506.39732
Experimental Properties
- Density: 0.990±0.06 g/cm3(Predicted)
- Boiling Point: 617.3±55.0 °C(Predicted)
- PSA: 75.99
- pka: 4.28±0.10(Predicted)
Benzoic acid, 3,5-bis(dodecyloxy)-4-hydroxy- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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